Methyl 5-acetyl-2-bromobenzoate

• IUPAC Name: methyl 5-acetyl-2-bromobenzoate
• InChI: InChI=1S/C10H9BrO3/c1-6(12)7-3-4-9(11)8(5-7)10(13)14-2/h3-5H,1-2H3
• InChI Key: XPHIAVRWXRZWGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)Br)C(=O)OC
• Molecular Formula: C10H9BrO3
• Molecular Weight: 257.08 g/mol
• CAS No.: 1263286-07-2

Description

“Methyl 5-acetyl-2-bromobenzoate” is a chemical compound with the molecular formula C10H9BrO3. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals.

Synthesis Analysis

The title compound, C13H15BrO4, was synthesized from methyl 5-acetyl-2-hydroxy-benzoate. The molecule is planar, with the average deviation from planarity being 0.086 Å.

Molecular Structure Analysis

The molecular structure of “this compound” is planar, with the exception of the ester group and some H atoms. The dihedral angle between the phenyl ring and the ester group is 41.6°.

Chemical Reactions Analysis

“Methyl 2-bromobenzoate” under Heck reaction with acrylonitrile results in lactonization to give the benzofuran-2-one 3-(cyanomethyl)-2-coumaranone.

Physical And Chemical Properties Analysis

“this compound” has an average mass of 257.081 Da and a monoisotopic mass of 255.973495 Da. It is a solid at room temperature.

Scientific Research Applications

Synthesis and Molecular Properties

Synthesis and Molecular Structure : Methyl 5-acetyl-2-bromobenzoate and related compounds have been studied for their structural properties and synthesis methods. For instance, the synthesis of Methyl 5-(2-bromoacetyl)-2-propoxybenzoate from methyl 5-acetyl-2-hydroxybenzoate was explored, revealing a molecule that is mostly planar except for the ester group and certain hydrogen atoms. The compound forms a layered structure through C—H⋯O bonds between adjacent molecules (Jiang et al., 2008). Additionally, a detailed vibrational study of Methyl 2-amino 5-bromobenzoate using the DFT method was conducted, providing insights into the molecular dynamics, electronic properties, and potential for non-linear optical activity due to its molecular structure (Saxena et al., 2015).

Optical and NLO Properties

Non-linear Optical (NLO) Properties : The compound has been studied for its non-linear optical properties. For example, Methyl 2-amino-5-bromobenzoate was investigated for its NLO properties, and it was found to have significant second harmonic generation efficiency, making it a candidate for NLO applications (Parthasarathy & Gopalakrishnan, 2012).

Characterization and Growth of Crystals : The compound's potential in growing quality single crystals using slow evaporation solution growth techniques was explored. The grown crystals were characterized using various techniques, showing promising properties for NLO applications and other scientific fields (Parthasarathy & Gopalakrishnan, 2013).

Safety and Hazards

“Methyl 5-acetyl-2-bromobenzoate” is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection.